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Compound of Interest

Compound Name: GFB-12811

Cat. No.: B15589154

Disclaimer: This document provides a summary of essential safety information for GFB-12811,
a selective CDKS5 inhibitor intended for research use only. All personnel must review the full
Safety Data Sheet (SDS) before handling this compound and adhere to all institutional and
regulatory guidelines.

GFB-12811 is a potent and selective inhibitor of Cyclin-dependent kinase 5 (CDK5) with an
IC50 of 2.3 nM.[1][2] While specific toxicology data is limited, compounds of this nature must be
handled with care to avoid contact with skin and eyes, and to prevent the formation of dust and
aerosols.[3]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to ensure the safety of laboratory
personnel. Handling should occur in a well-ventilated area, preferably within a certified
chemical fume hood.[3]

Required PPE includes:
o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile). Contaminated gloves should be
removed and disposed of immediately.[3]

o Body Protection: A lab coat or other suitable protective clothing must be worn.[3]
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» Respiratory Protection: If there is a risk of dust formation or aerosolization, a NIOSH-

approved respirator is necessary.

Hazard and Exposure Summary

The following table summarizes key safety data for GFB-12811. This information is compiled

from available safety data sheets and is not exhaustive.

Parameter

Value |/ Precaution

Source

CAS Number

2775311-17-4

[3]4]

Primary Hazards

Avoid contact with skin and
eyes. Avoid the formation of

dust and aerosols.

[3]

First Aid: Eye Contact

Immediately rinse with plenty
of pure water for at least 15
minutes and consult a

physician.

[3]

First Aid: Skin Contact

Take off contaminated clothing
immediately. Wash the affected
area with soap and plenty of
water, then consult a

physician.

[3]

First Aid: Inhalation

Move the individual to fresh air.
If breathing is difficult,
administer oxygen. If breathing
has stopped, provide artificial

respiration.

[3]

First Aid: Ingestion

Rinse mouth with water. Do not
induce vomiting. Contact a
doctor or Poison Control

Center immediately.

[3]

Fire Extinguishing Media

Use water spray, dry chemical,

foam, or carbon dioxide.

[4]
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Experimental Protocols

Storage and Handling:

GFB-12811 should be stored in a tightly sealed container in a cool, dry, and well-ventilated
location.[3] Stock solutions should be aliquoted to prevent degradation from repeated freeze-
thaw cycles. Recommended storage for stock solutions is at -80°C for up to 6 months or -20°C
for up to 1 month.[1]

Spill Response:

In the event of a spill, all non-essential personnel should be evacuated from the area.[3]

Remove all sources of ignition.

Ensure adequate ventilation.

Wear full personal protective equipment, including respiratory protection.

Prevent the chemical from entering drains.

Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.[3]

Disposal:

All waste and contaminated materials must be disposed of in accordance with local, state, and
federal regulations. Discharge into the environment must be avoided.[3]

Workflow and Pathway Visualizations

The following diagrams illustrate critical safety and operational workflows for handling GFB-
12811.
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Click to download full resolution via product page

Caption: Standard sequence for donning and doffing Personal Protective Equipment (PPE).
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Chemical Spill Response Workflow
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e
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Don Appropriate PPE
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Collect Material with Spark-Proof Tools
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Dispose of Waste Properly
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Caption: Step-by-step workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-gfb-12811]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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